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Compound of Interest

Compound Name: 5-Bromo-6-nitro-1,3-benzodioxole

Cat. No.: B1270917

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a substitute for an official Safety Data Sheet
(SDS). Users must obtain a formal SDS from the manufacturer or supplier before handling this
chemical. All laboratory work should be conducted by trained professionals in a well-ventilated
area with appropriate personal protective equipment.

Introduction

5-Bromo-6-nitro-1,3-benzodioxole (CAS No: 7748-58-5) is a benzodioxole derivative utilized
as a key intermediate in organic synthesis.[1] Its chemical structure, featuring both a bromo
and a nitro functional group on the benzodioxole core, makes it a versatile building block for the
synthesis of more complex molecules, particularly in the development of pharmaceuticals and
specialty chemicals.[1][2] This document provides a summary of its known properties, safety
considerations, and a general protocol for its application in synthetic chemistry.

Physicochemical and Safety Data

The following tables summarize the available physicochemical properties and safety
information for 5-Bromo-6-nitro-1,3-benzodioxole.

Table 1: Physicochemical Properties
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Property Value Reference
Molecular Formula C7H4BrNOa4 [11[3]
Molecular Weight 246.02 g/mol [1][3]

CAS Number 7748-58-5 [1][3]
Appearance Yellow powder [1]

Melting Point 89 °C [3]

Boiling Point 292 °C at 760 mmHg [3]

Flash Point 130.4 °C [3]

Density 1.912 g/cm3 [3]
Refractive Index 1.645 [3]

Table 2: Hazard and Safety Information
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Hazard Information

Precautionary Measures

Hazard Class: Irritant (Xi)[3]

General Handling: Avoid contact with skin, eyes,
and clothing. Do not breathe dust. Use only in a
well-ventilated area. Wash hands thoroughly
after handling.[4][5][6]

Risk Phrases: R36/37/38 (Irritating to eyes,

respiratory system and skin)[3]

Personal Protective Equipment (PPE): Wear
protective gloves, clothing, and eye/face
protection.[4][5]

Safety Phrases: S26 (In case of contact with
eyes, rinse immediately with plenty of water and
seek medical advice), S36/37/39 (Wear suitable
protective clothing, gloves and eye/face

protection)[3]

First Aid (Eyes): Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4][5]

First Aid (Skin): Wash with plenty of soap and
water. If skin irritation occurs, get medical

advice/attention.[5]

First Aid (Ingestion): Rinse mouth. Call a
POISON CENTER or doctor/physician if you

feel unwell.[5]

First Aid (Inhalation): Remove person to fresh

air and keep comfortable for breathing.[6]

Applications in Research and Drug Development

5-Bromo-6-nitro-1,3-benzodioxole is primarily used as a drug intermediate for the synthesis

of various active compounds.[7] Its utility in research settings includes the study of chemical

reactions involving its nitro and bromo functional groups, which aids in understanding reaction

mechanisms and developing new synthetic pathways.[1] It can also serve as an intermediate in

the production of dyes and other specialty chemicals.[1]

The benzodioxole moiety is present in a number of biologically active compounds, and this

bromo-nitro derivative provides a scaffold for further chemical modifications, such as cross-
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coupling reactions or nucleophilic substitutions, to generate novel molecules with potential
therapeutic applications.

General Experimental Protocol: Use as a Synthetic
Intermediate

The following protocol outlines a general workflow for using 5-Bromo-6-nitro-1,3-
benzodioxole in a Suzuki-Miyaura cross-coupling reaction, a common method for forming
carbon-carbon bonds.

Reaction: Suzuki-Miyaura Coupling of 5-Bromo-6-nitro-1,3-benzodioxole with an Arylboronic
Acid.

Materials:

5-Bromo-6-nitro-1,3-benzodioxole
 Arylboronic acid

» Palladium catalyst (e.g., PdCIz(PPhs)z2)

e Ligand (e.g., PPhs)

o Base (e.g., K2CO3)

e Anhydrous solvent (e.g., dioxane)

e Argon or Nitrogen gas

o Standard glassware for inert atmosphere reactions
Procedure:

o Reaction Setup: To a dry, two-necked round-bottom flask equipped with a condenser and a
magnetic stir bar, add 5-Bromo-6-nitro-1,3-benzodioxole (1.0 equivalent) and the base
(e.g., K2COs3, 1.1 equivalents).

 Inert Atmosphere: Purge the flask with an inert gas (Argon or Nitrogen) for 15 minutes.
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» Solvent and Reagents: Add the anhydrous solvent (e.g., dioxane) via syringe. Stir the
mixture for 15 minutes.

» Addition of Boronic Acid and Catalyst: Add the arylboronic acid (2.5 equivalents), the
palladium catalyst (e.g., PdCIz(PPhs)z, 5.0 mol%), and the ligand (e.g., PPhs, 10.0 mol%) to
the reaction mixture.

o Reaction: Heat the mixture to reflux under the inert atmosphere. Monitor the reaction
progress by Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the
reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column
chromatography.

The following diagram illustrates the general workflow for this synthetic application.
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General workflow for a Suzuki-Miyaura coupling reaction.
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Mandatory Visualization: Logical Relationship of
Safety and Handling

The following diagram outlines the logical steps and considerations for the safe handling and

use of 5-Bromo-6-nitro-1,3-benzodioxole in a research setting.
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Safe handling workflow for chemical intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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